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Introduction
Carbenicillin Disodium is a semi-synthetic penicillin antibiotic belonging to the carboxypenicillin

subgroup. It exhibits a broad spectrum of activity, particularly against Gram-negative bacteria,

including Pseudomonas aeruginosa and Proteus species, which are often resistant to other

penicillins. This technical guide provides an in-depth overview of Carbenicillin Disodium's

spectrum of activity, mechanism of action, resistance mechanisms, and the experimental

protocols used for its evaluation.

Spectrum of Activity
Carbenicillin's antibacterial activity extends to a variety of Gram-positive and Gram-negative

microorganisms. Its most significant clinical utility lies in its effectiveness against challenging

Gram-negative pathogens.
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The in vitro activity of Carbenicillin Disodium against a range of clinically relevant bacteria is

summarized in the tables below. The data is presented as Minimum Inhibitory Concentration

(MIC) values, which represent the lowest concentration of an antimicrobial that will inhibit the

visible growth of a microorganism after overnight incubation. MIC50 and MIC90 values denote

the MIC required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 1: In Vitro Activity of Carbenicillin Disodium against Gram-Negative Bacteria

Organism
Number of
Strains

MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Pseudomonas

aeruginosa
143 200 >300 100 - >300

Escherichia coli - ≤25 - -

Proteus mirabilis - ≤25 - -

Proteus spp.

(indole-positive)
- ≤25 - -

Enterobacter

spp.
- - - -

Serratia spp. - - - -

Klebsiella spp. - Resistant Resistant -

Table 2: In Vitro Activity of Carbenicillin Disodium against Gram-Positive Bacteria

Organism
Number of
Strains

MIC50 (µg/mL) MIC90 (µg/mL)
MIC Range
(µg/mL)

Staphylococcus

aureus
- - - -

Enterococcus

faecalis
- >128 >128 -
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Note: Data is compiled from various sources and susceptibility can vary based on geographic

location and strain. Detailed sources should be consulted for specific research purposes.

Mechanism of Action
Carbenicillin, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall.[1] This process is initiated by the binding of the antibiotic to

Penicillin-Binding Proteins (PBPs), which are essential enzymes involved in the final steps of

peptidoglycan synthesis. The acylation of these PBPs by Carbenicillin prevents the cross-

linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.
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Caption: Mechanism of action of Carbenicillin Disodium.

Mechanisms of Resistance
The primary mechanism of resistance to Carbenicillin is the production of β-lactamase

enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring of the antibiotic,

rendering it inactive. Other mechanisms of resistance include alterations in the target PBPs,

reducing the binding affinity of the drug, and changes in the outer membrane porins of Gram-

negative bacteria, which can limit the influx of the antibiotic.
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Preparation

Procedure AnalysisStart

Prepare serial twofold
dilutions of Carbenicillin

in broth

Prepare standardized
bacterial inoculum
(0.5 McFarland)

Inoculate microtiter plate
wells with bacterial suspension

Incubate at 35°C
for 16-20 hours

Visually inspect for
turbidity (growth)

Determine MIC:
lowest concentration
with no visible growth

End
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Start

Prepare Mueller-Hinton
agar plate

Prepare standardized
bacterial inoculum
(0.5 McFarland)

Inoculate agar plate
with a lawn of bacteria

Aseptically place
Carbenicillin disk

on the agar surface

Incubate at 35°C
for 16-20 hours

Measure the diameter
of the zone of inhibition

in millimeters

Interpret results (S, I, R)
based on CLSI standards

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

